molecular formula C17H16N4O2S B6509571 2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide CAS No. 896328-84-0

2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

Cat. No.: B6509571
CAS No.: 896328-84-0
M. Wt: 340.4 g/mol
InChI Key: NNQRTRYDMXMPJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide is a heterocyclic acetamide derivative featuring a pyrido[1,2-a][1,3,5]triazin-4-one core linked via a sulfanyl group to an acetamide backbone substituted with a 2-phenylethyl moiety.

Properties

IUPAC Name

2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N4O2S/c22-15(18-10-9-13-6-2-1-3-7-13)12-24-16-19-14-8-4-5-11-21(14)17(23)20-16/h1-8,11H,9-10,12H2,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNQRTRYDMXMPJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=O)N3C=CC=CC3=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Comparison

The compound shares structural motifs with several acetamide derivatives, differing primarily in the heterocyclic core and substituents. Key analogs include:

Compound Name Core Structure Heterocyclic Group Key Substituents Reference
2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide (Target) Acetamide Pyrido[1,2-a][1,3,5]triazin-4-one 2-Phenylethyl N/A
iCRT3 Acetamide 1,3-Oxazole 4-Ethylphenyl, Methyl
5-(furan-2-yl)-1,2,4-triazol-4H-3-yl-sulfanyl-N-acetamide Acetamide 1,2,4-Triazole Furan, Pyrolium
Ocfentanil Acetamide Piperidine Fluorophenyl, Methoxy

Key Observations :

  • The 2-phenylethyl substituent increases lipophilicity compared to iCRT3’s 4-ethylphenyl group, which may influence membrane permeability and pharmacokinetics.
Pharmacological Activity
Compound Reported Activity Mechanism/Pathway Reference
iCRT3 Inhibition of Wnt/β-catenin signaling Blocks β-catenin-TCF interaction
Triazole Derivatives Anti-exudative activity in rats Modulation of inflammatory mediators
Ocfentanil Opioid receptor agonism Mu-opioid receptor activation

Implications for the Target Compound :

  • The sulfanyl linker in the target compound could enhance stability compared to ester or ether linkages in analogs like ocfentanil.
2.3.2. Physicochemical Data

Comparative data from and highlight trends in sulfanyl-acetamides:

Property Target Compound (Inferred) iCRT3 (Inferred) Triazole Derivative (Observed)
Melting Point High (>250°C) Moderate (~200°C) 288°C (13a, )
IR Peaks C=O (~1660 cm⁻¹) C=O (~1662 cm⁻¹) C=O (1664 cm⁻¹, )
Lipophilicity (LogP) High (due to phenylethyl) Moderate Moderate

Notes:

  • The target’s pyrido-triazinone core may reduce solubility compared to smaller heterocycles like triazoles.
  • The sulfamoylphenyl group in derivatives increases polarity, whereas the target’s phenylethyl group enhances hydrophobicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.